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Compound of Interest

Compound Name: Sulcofuron-sodium

Cat. No.: B1264833

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical guidance for the proper disposal of
sulcofuron-sodium, a chemical demanding meticulous handling to ensure personnel safety
and environmental protection. Adherence to these procedures is critical for maintaining a safe
laboratory environment and complying with regulatory standards.

Sulcofuron-sodium, an organochlorine insecticide, requires disposal as hazardous waste.
Improper disposal can lead to environmental contamination and potential health risks. The
following procedures are designed to provide a clear, step-by-step approach to its safe
handling and disposal.

Quantitative Data Summary

While a comprehensive Safety Data Sheet (SDS) with detailed quantitative data for
sulcofuron-sodium is not publicly available, the following table summarizes key information
based on available data for structurally related compounds and general knowledge of
organochlorine pesticides. Researchers should always consult their institution's environmental
health and safety (EHS) department for specific disposal guidelines and waste categorization.
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Parameter Valuel/lnformation Sourcelinterpretation
Chemical Formula C19H11ClsN2NaOsS PubChem
Molecular Weight 544.2 g/mol PubChem
Physical Appearance White solid PubChem
H301 (Toxic if swallowed),
GHS Hazard Statements H410 (Very toxic to aquatic life ~ Sigma-Aldrich
with long lasting effects)
_ _ Approved hazardous waste ) )
Primary Disposal Route Sigma-Aldrich

disposal plant

RCRA Classification

Likely to be classified as a
hazardous waste. Consult
institutional EHS for specific

waste codes.

General Chemical Waste

Guidelines

Occupational Exposure Limits

Not established. Handle with

caution.

General Chemical Safety

Pre-Disposal and Handling Protocols

Personal Protective Equipment (PPE):

Before handling sulcofuron-sodium for any purpose, including disposal preparation, the

following PPE is mandatory:

respirator is necessatry.

Storage of Waste:

Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat must be worn and properly fastened.

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved
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» All waste containing sulcofuron-sodium must be stored in a designated, clearly labeled,
and sealed container.

e The container must be compatible with the chemical and in good condition, free from leaks
or damage.

e Label the waste container with "HAZARDOUS WASTE," the chemical name ("Sulcofuron-
sodium”), and the approximate concentration and quantity.

» Store the waste container in a designated satellite accumulation area (SAA) that is secure
and away from incompatible materials.

Step-by-Step Disposal Procedure

The proper disposal of sulcofuron-sodium follows a strict protocol to ensure safety and
compliance.

1. Waste Collection:

o Carefully transfer any unwanted sulcofuron-sodium, including pure compound,
contaminated labware (e.g., weighing boats, pipette tips), and contaminated PPE, into the
designated hazardous waste container.

¢ Avoid generating dust. If handling a powder, work in a chemical fume hood.

o For solutions, use a funnel to transfer the liquid to the waste container to prevent spills.
2. Spill Management:

In the event of a spill, immediate and correct action is crucial.

o Evacuate: Alert personnel in the immediate area and evacuate if the spill is large or in a
poorly ventilated space.

¢ Contain: For small spills, contain the material using a chemical spill kit with appropriate
absorbent pads or granules. Do not use combustible materials like paper towels to absorb
flammable solvents.
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» Neutralize/Decontaminate: Specific neutralization protocols for sulcofuron-sodium are not
readily available. Therefore, the primary approach is absorption and proper disposal of the
absorbent material.

o Clean-up: Once the material is absorbed, carefully sweep or scoop the absorbent into the
hazardous waste container. Decontaminate the spill area with a suitable laboratory detergent
and water. All cleaning materials must also be disposed of as hazardous waste.

o Report: Report all spills to the laboratory supervisor and the institutional EHS department,
regardless of size.

3. Final Disposal:

e Once the hazardous waste container is full, or in accordance with your institution's policies,
arrange for its pickup by the EHS department or a licensed hazardous waste disposal
contractor.

o Ensure all labeling is correct and legible.

o Complete any required waste disposal forms accurately.

Experimental Workflow for Disposal

 To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal of
Sulcofuron-Sodium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1264833#sulcofuron-sodium-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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